Cas no 792868-86-1 (Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-)

• Product Name: Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-
• CAS No: 792868-86-1
• MF: C₇H₈O₆S
• MW: 220.199821472168
• CID: 556009
• Update Time: 2024-01-30

Benzenesulfonic acid,3,4-dihydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-
• Benzenesulfonic acid, 3,4-dihydroxy-5-methoxy- (9CI)

• Inchi： 1S/C7H8O6S/c1-13-6-3-4(14(10,11)12)2-5(8)7(6)9/h2-3,8-9H,1H3,(H,10,11,12)
• InChI Key： VOYRVXAYMSDIGH-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC(OC)=C(O)C(O)=C1

Computed Properties

• Exact Mass: 220.004
• Monoisotopic Mass: 220.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2